Cas no 53293-00-8 (5-Hexynoic acid)
5-Hexynoic acid Properties
Names and Identifiers
-
- Hex-5-ynoic acid
- 5-Hexynoic acid
- 4-Ethynylbutyric acid
- 5-Hexyn-1-oic acid
- VPFMEXRVUOPYRG-UHFFFAOYSA-N
- cid_143036
- BDBM46128
- 7559AB
- LMFA01030500
- SBB009090
- VZ30366
- TRA0047183
- AM81010
- SY026710
- AK112298
- ST2407032
- K-
- 5-Hexyn-1-oic acid;Hex-5-ynoic acid
- DS-5484
- SCHEMBL9086
- CHEBI:73511
- F14123
- Q27140592
- BCP33463
- AKOS006222335
- PB42991
- 5-Hexynoic acid, 97%
- MLS-0111586.0001
- DTXSID60201415
- EN300-111911
- MFCD00066346
- FT-0620454
- A848848
- H0882
- 5-HEXYNOICACID
- CHEMBL1525859
- 53293-00-8
- CS-W009272
- LCWG003
- DTXCID60123906
- 4-Ethynylbutyric Acid; 5-Hexyn-1-oic Acid;
- hex-5-ynoic acid
- +Expand
-
- MFCD00066346
- VPFMEXRVUOPYRG-UHFFFAOYSA-N
- 1S/C6H8O2/c1-2-3-4-5-6(7)8/h1H,3-5H2,(H,7,8)
- O([H])C(C([H])([H])C([H])([H])C([H])([H])C#C[H])=O
- 1743192
Computed Properties
- 112.05200
- 1
- 2
- 3
- 112.052429494g/mol
- 8
- 118
- 0
- 0
- 0
- 0
- 0
- 1
- 0.7
- nothing
- 0
- 37.3
Experimental Properties
- 0.87450
- 37.30000
- n20/D 1.449(lit.)
- Miscible with water.
- 224-225 °C(lit.)
- 27°C (estimate)
- Fahrenheit: 230 ° f
Celsius: 110 ° c - liquid
- Not determined
- 1.016 g/mL at 25 °C(lit.)
5-Hexynoic acid Security Information
- GHS07
- 3
- 8
- S26-S36
- III
- III
- R34
- 8
- Xi
- 3265
- H315,H319,H335
- P261,P305+P351+P338
- dangerous
- Sealed in dry,2-8°C
- III
- 36/37/38
- Warning
- 8
- 10-23
5-Hexynoic acid Customs Data
- 2916190090
-
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
5-Hexynoic acid Price
5-Hexynoic acid Suppliers
5-Hexynoic acid Related Literature
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1. 542. Essential fatty acids. Part I. Synthesis of linoleic, γ-linolenic, arachidonic, and docosa-4,7,10,13,16-pentaenoic acidJ. M. Osbond,P. G. Philpott,J. C. Wickens J. Chem. Soc. 1961 2779
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Patricia García-Domínguez,Ilaria Lepore,Cathie Erb,Hinrich Gronemeyer,Lucia Altucci,Rosana álvarez,ángel R. de Lera Org. Biomol. Chem. 2011 9 6979
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Alexander F. de la Torre,Akbar Ali,Bernhard Westermann,Guillermo Schmeda-Hirschmann,Mariano Walter Pertino New J. Chem. 2018 42 19591
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4. Diels-Alder reactivity of pyrano[3,4-b]indol-3-ones. Part 3. Intramolecular Diels-Alder reactionsChristopher J. Moody,Pritom Shah,Philip Knowles J. Chem. Soc. Perkin Trans. 1 1988 3249
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Matthijs J. van Haren,Rebecca Taig,Jilles Kuppens,Javier Sastre Tora?o,Ed E. Moret,Richard B. Parsons,Davide Sartini,Monica Emanuelli,Nathaniel I. Martin Org. Biomol. Chem. 2017 15 6656
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6. Researches on acetylenic compounds. Part XLVI. Prototropic rearrangements of acetylenic acidsE. R. H. Jones,G. H. Whitham,M. C. Whiting J. Chem. Soc. 1954 3201
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Audrey Roy,Maria Alejandra Murcia Valderrama,Valentin Daujat,Khalid Ferji,Michèle Léonard,Alain Durand,Jér?me Babin,Jean-Luc Six J. Mater. Chem. B 2018 6 5130
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Yuling Zhu,Weiya Zhang,Lixia Li,Caiying Wu,Jun Xing Anal. Methods 2014 6 2102
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Yuancheng Liu,Fan Chen,Kui Zhang,Quan Wang,Yuanwei Chen,Xianglin Luo J. Mater. Chem. B 2019 7 3884
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Yuling Zhu,Weiya Zhang,Lixia Li,Caiying Wu,Jun Xing Anal. Methods 2014 6 2102